Cas no 775330-11-5 (2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde)

• Product Name: 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde
• CAS No: 775330-11-5
• MF: C₈H₄F₃IO₃
• MW: 332.015245437622
• CID: 4656193
• Update Time: 2025-05-20

2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-hydroxy-5-(trifluoromethoxy)benzaldehyde
• 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H4F3IO3/c9-8(10,11)15-5-1-4(3-13)7(14)6(12)2-5/h1-3,14H
• InChI Key： KUVGGCSYLYHROK-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC(F)(F)F)=CC(I)=C1O

Additional information on 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde

Professional Introduction to 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde (CAS No. 775330-11-5)

2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 775330-11-5, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both an iodo substituent and a trifluoromethoxy group imparts distinct chemical properties, enabling its utility in diverse synthetic pathways.

The compound's molecular structure, characterized by a benzaldehyde core, is particularly intriguing due to the combination of electron-withdrawing and electron-donating groups. The iodo atom at the 3-position enhances reactivity, making it a suitable candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel therapeutic agents.

The trifluoromethoxy group at the 5-position introduces fluorine atoms, which are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorinated compounds often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and altered pharmacological profiles. This feature has made 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde a subject of extensive research in drug discovery programs.

In recent years, significant advancements have been made in understanding the role of halogenated aromatic compounds in medicinal chemistry. Studies have demonstrated that the incorporation of halogen atoms, particularly iodo, can significantly influence the reactivity and selectivity of chemical transformations. For instance, the iodo-substituted benzaldehyde derivatives have been employed in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases.

The utility of 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde extends beyond its role as a synthetic intermediate. Recent research has highlighted its potential as a building block for developing novel antimicrobial agents. The combination of the hydroxyl and aldehyde functionalities allows for further derivatization, enabling the creation of structurally diverse compounds with enhanced antimicrobial properties. This has been particularly relevant in light of the growing concern over antibiotic resistance.

The impact of fluorine substitution on biological activity has also been extensively studied. The electron-withdrawing nature of fluorine atoms can lead to increased lipophilicity and improved oral bioavailability of drug candidates. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, thereby enhancing binding affinity. These properties make 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde a versatile tool in medicinal chemistry.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available aromatic precursors. Key steps often include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioselectivity. The use of advanced catalytic systems has further streamlined these synthetic routes, making them more efficient and scalable.

In conclusion, 2-Hydroxy-3-iodo-5-(trifluoromethoxy)benzaldehyde represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for the synthesis of biologically active molecules. The ongoing research into its applications in drug discovery underscores its importance in developing novel therapeutic agents for various diseases.